2-(3-morpholino-3-oxopropyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide
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Overview
Description
2-(3-morpholino-3-oxopropyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C14H16N2O5S and its molecular weight is 324.35. The purity is usually 95%.
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Scientific Research Applications
Antioxidant Capacity and Reaction Pathways
Research on antioxidants showcases a comparative analysis with compounds like 2,2′-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS), where the reaction pathways of ABTS/potassium persulfate decolorization assay have been explored. This study illuminates the specific reactions, such as coupling, that might bias comparisons between antioxidants, thereby suggesting a nuanced understanding of antioxidant capacity assays and their implications for similar compounds (Ilyasov et al., 2020).
Pharmacological Interests of Morpholine Derivatives
The pharmacological landscape has been enriched by studies on morpholine derivatives, highlighting their broad spectrum of activities. These studies underscore the significance of morpholine and its analogs in developing novel therapeutics, with particular attention to their role in addressing a wide array of health conditions. This research trajectory underscores the potential of morpholine-based compounds in pharmaceutical applications, reflecting on the chemical's versatility and its implications for drug development (Asif & Imran, 2019).
Environmental and Ecological Implications
The environmental and ecological dimensions of compounds like 2-(3-morpholino-3-oxopropyl)benzo[d]isothiazol-3(2H)-one 1,1-dioxide are critically examined through studies on the photocatalytic degradation of pollutants. These investigations reveal the intricate pathways and by-products of degradation processes, emphasizing the compound's role in mitigating environmental pollutants and its broader ecological impacts. Such research not only contributes to our understanding of chemical degradation in environmental settings but also informs strategies for pollution management and remediation efforts (Pichat, 1997).
Mechanism of Action
Target of Action
Morpholine derivatives have been found to inhibit tyrosine kinases such asHER-2 , EGFR , and ErbB-4 . These proteins play crucial roles in cell growth and proliferation, making them potential targets for cancer therapies.
Mode of Action
Morpholine derivatives have been reported to act as irreversible inhibitors of tyrosine kinases . This suggests that the compound may bind to these enzymes and modify them in a way that permanently deactivates their catalytic activity.
Properties
IUPAC Name |
2-(3-morpholin-4-yl-3-oxopropyl)-1,1-dioxo-1,2-benzothiazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N2O5S/c17-13(15-7-9-21-10-8-15)5-6-16-14(18)11-3-1-2-4-12(11)22(16,19)20/h1-4H,5-10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXSWUZSCUARRFR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)CCN2C(=O)C3=CC=CC=C3S2(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.